Cas no 302912-43-2 (4-Fluoro-3-(trifluoromethyl)phenyl Isothiocyanate)
302912-43-2 structure
Product Name:4-Fluoro-3-(trifluoromethyl)phenyl Isothiocyanate
CAS No:302912-43-2
MF:C8H3F4NS
MW:221.174734354019
CID:299347
PubChem ID:24874482
Update Time:2025-09-27
4-Fluoro-3-(trifluoromethyl)phenyl Isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-fluoro-4-isothiocyanato-2-(trifluoromethyl)-
- 4-Fluoro-3-(trifluoromethyl)phenyl isothiocyanate
- 525421_ALDRICH
- AC1MTAAM
- AC1Q4KZ6
- ACMC-20amid
- CTK8C5873
- 4-FLUORO-3-TRIFLUOROMETHYLPHENYLISOTHI&
- SCHEMBL1435515
- EN300-7355162
- 1-fluoro-4-isothiocyanato-2-(trifluoromethyl)benzene
- 302912-43-2
- DTXSID00393525
- QBKIGUJFPYMZPS-UHFFFAOYSA-N
- 4-Fluoro-3-trifluoromethylphenyl isothi&
- Benzene, 1-fluoro-4-isothiocyanato-2-(trifluoromethyl)-
- AKOS010478769
- 4-Fluoro-3-(trifluoromethyl)phenyl isothiocyanate, 98%
- J-017886
- 4-Fluoro-3-(trifluoromethyl)phenylisothiocyanate
- SY065236
- MFCD02683536
- 4-Fluoro-3-(trifluoromethyl)phenyl Isothiocyanate
-
- MDL： MFCD02683536
- Inchi： 1S/C8H3F4NS/c9-7-2-1-5(13-4-14)3-6(7)8(10,11)12/h1-3H
- InChI Key： QBKIGUJFPYMZPS-UHFFFAOYSA-N
- SMILES： S=C=NC1=CC=C(C(C(F)(F)F)=C1)F
Computed Properties
- Exact Mass: 220.99229
- Monoisotopic Mass: 220.992
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.3
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- Color/Form: liquid
- Density: 1.42 g/mL at 25 °C(lit.)
- Boiling Point: 216-222 °C(lit.)
- Flash Point: Fahrenheit: 224.6 ° f
Celsius: 107 ° c - Refractive Index: n20/D 1.544(lit.)
- PSA: 12.36
- Solubility: Not determined
4-Fluoro-3-(trifluoromethyl)phenyl Isothiocyanate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280-P305+P351+P338-P310
- Hazardous Material transportation number：UN 1760 8/PG 3
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： 26-27-36/37/39-45
-
Hazardous Material Identification：
- Risk Phrases：34
4-Fluoro-3-(trifluoromethyl)phenyl Isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F14440-1g |
4-Fluoro-3-(trifluoromethyl)phenyl isothiocyanate |
302912-43-2 | 1g |
539CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F14440-5g |
4-Fluoro-3-(trifluoromethyl)phenyl isothiocyanate |
302912-43-2 | 5g |
2217CNY | 2021-05-08 | ||
| Fluorochem | 034823-1g |
4-Fluoro-3-(trifluoromethyl)phenylisothiocyanate |
302912-43-2 | 98% | 1g |
￡33.00 | 2022-03-01 | |
| Fluorochem | 034823-5g |
4-Fluoro-3-(trifluoromethyl)phenylisothiocyanate |
302912-43-2 | 98% | 5g |
￡99.00 | 2022-03-01 | |
| Fluorochem | 034823-25g |
4-Fluoro-3-(trifluoromethyl)phenylisothiocyanate |
302912-43-2 | 98% | 25g |
￡296.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F300712-5g |
4-Fluoro-3-(trifluoromethyl)phenyl Isothiocyanate |
302912-43-2 | 95% | 5g |
¥1029.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F300712-1g |
4-Fluoro-3-(trifluoromethyl)phenyl Isothiocyanate |
302912-43-2 | 95% | 1g |
¥308.90 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F14440-1g |
4-Fluoro-3-(trifluoromethyl)phenyl isothiocyanate |
302912-43-2 | 1g |
539.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F14440-5g |
4-Fluoro-3-(trifluoromethyl)phenyl isothiocyanate |
302912-43-2 | 5g |
2217.0CNY | 2021-07-13 | ||
| TRC | F401643-10mg |
4-Fluoro-3-(trifluoromethyl)phenyl Isothiocyanate |
302912-43-2 | 10mg |
$ 50.00 | 2022-06-05 |
4-Fluoro-3-(trifluoromethyl)phenyl Isothiocyanate Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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